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Introduction

MB 488 N-hydroxysuccinimidyl (NHS) ester is a highly efficient, amine-reactive fluorescent dye
used for covalently labeling proteins, antibodies, and other biomolecules containing primary
amines.[1][2] Structurally related to Alexa Fluor® 488, MB 488 offers enhanced water solubility,
brightness, and photostability, minimizing self-quenching.[1][3][4] These characteristics make it
an exceptional tool for a variety of fluorescence-based applications, including flow cytometry,
fluorescence microscopy, and high-resolution imaging techniques such as PALM, dSTORM,
and STED.[1][3] The dye emits a bright green fluorescence and is well-suited for excitation by

the 488 nm argon laser line.[5]

The core of its functionality lies in the NHS ester group, which reacts specifically with primary
amines (e.g., on the side chain of lysine residues) under mild alkaline conditions (pH 7-9) to
form a stable, covalent amide bond.[1][4][6] This robust and specific reaction chemistry allows
for the precise and permanent attachment of the MB 488 fluorophore to the surface of live or
fixed cells, enabling clear visualization and tracking.

Physicochemical and Spectroscopic Properties

A summary of the key quantitative data for MB 488 NHS ester is presented below for easy
reference.
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Property Value Reference

Excitation Maximum

501 nm [1][2]
(Absorbance)
Emission Maximum

524 nm [1112]
(Fluorescence)
Molar Extinction Coefficient 86,000 cm—1M—1 [1114]
Molecular Weight 752.69 g/mol [1][4]
Solubility Water, DMSO, DMF [1][4]
Reactivity Primary Amines [1]

Alexa Fluor® 488, DyLight®
Spectrally Similar Dyes 488, Fluorescein, Oregon [1][4]
Green 488

Reaction Mechanism

The labeling of cell surface proteins with MB 488 NHS ester is based on the nucleophilic acyl
substitution reaction between the NHS ester and a primary amine. The primary amine, present
on lysine residues and the N-terminus of proteins, acts as a nucleophile, attacking the carbonyl
carbon of the NHS ester. This reaction results in the formation of a stable amide bond and the
release of N-hydroxysuccinimide (NHS) as a byproduct. The reaction is most efficient at a
slightly alkaline pH (7.2-8.5), where the primary amines are deprotonated and thus more
nucleophilic.[7][8]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1601.pdf
https://www.medchemexpress.com/mb-488-nhs-ester.html
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1601.pdf
https://www.medchemexpress.com/mb-488-nhs-ester.html
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1601.pdf
https://vectorlabs.com/products/mb-488-nhs-ester/
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1601.pdf
https://vectorlabs.com/products/mb-488-nhs-ester/
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1601.pdf
https://vectorlabs.com/products/mb-488-nhs-ester/
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1601.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1601.pdf
https://vectorlabs.com/products/mb-488-nhs-ester/
https://www.benchchem.com/product/b15555383?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_NHS_Ester_Reaction_Chemistry_with_Primary_Amines.pdf
https://www.thermofisher.com/us/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/amine-reactive-crosslinker-chemistry.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Nucleophilic Attack

MB 488-NHS Ester L
[

Primary Amine (Protein-NHz)

Collapse of Intermediate g Labeled Protein (MB 488-Protein)

> Tetrahedral Intermediate
Release of Leaving Group N-hydroxysuccinimide (byproduct)

Preparation

Prepare Cell Suspension
or Adherent Cells

Prepare MB 488 NHS
Ester Stock Solution

Labeling

Incubate Cells with Dye
(15-30 min, RT or 37°C)

Post-Labelirvg

Quench Reaction
(Optional)

T

Wash Cells to Remove
Unbound Dye

Flow Cytometry or
Fluorescence Microscopy

If no quenching

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

3/5 Tech Support


https://www.benchchem.com/product/b15555383?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-
media.s3.amazonaws.com|

e 2. medchemexpress.com [medchemexpress.com]

o 3. MB 488 NHS ester | AxisPharm [axispharm.com]

e 4. vectorlabs.com [vectorlabs.com]

e 5. benchchem.com [benchchem.com]

e 6. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]

e 7. benchchem.com [benchchem.com]

o 8. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Cell Labeling with
MB 488 NHS Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555383#how-to-label-cells-with-mb-488-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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